![molecular formula C13H27NOS B5973478 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol](/img/structure/B5973478.png)
2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol
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Overview
Description
2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol, commonly known as THPO, is an organic compound with a molecular formula C12H25NO2S. It is a chiral compound that has a single stereocenter and exists as two enantiomers. THPO is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling and glucose homeostasis.
Mechanism of Action
THPO is a potent inhibitor of 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol, which is a negative regulator of insulin signaling. By inhibiting this compound, THPO enhances insulin signaling and improves glucose uptake in skeletal muscle and adipose tissue. THPO also activates the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects:
THPO has been shown to improve glucose tolerance, insulin sensitivity, and lipid metabolism in animal models of type 2 diabetes and obesity. THPO also reduces inflammation and oxidative stress, which are important contributors to the pathogenesis of these diseases. THPO has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
THPO is a potent and selective inhibitor of 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol, which makes it a valuable tool for studying the role of this compound in insulin signaling and glucose homeostasis. However, THPO has low solubility in water and requires the use of organic solvents for in vitro and in vivo experiments. THPO also has poor pharmacokinetic properties, which limit its potential as a therapeutic agent.
Future Directions
Future research on THPO should focus on improving its pharmacokinetic properties and developing more potent and selective inhibitors of 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol. THPO may also have potential therapeutic applications in other metabolic disorders, such as non-alcoholic fatty liver disease and cardiovascular disease. Further studies are needed to elucidate the molecular mechanisms underlying the beneficial effects of THPO on these diseases.
Synthesis Methods
THPO can be synthesized using a multi-step synthetic route. The first step involves the reaction of 2-methyl-2-heptanol with thionyl chloride to form 2-methyl-6-chloro-2-heptanol. The second step involves the reaction of 2-methyl-6-chloro-2-heptanol with tetrahydro-2H-thiopyran-4-amine to form 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol (THPO). The purity of THPO can be improved by recrystallization using a mixture of ethanol and water.
Scientific Research Applications
THPO has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes, obesity, and other metabolic disorders. THPO has been shown to improve insulin sensitivity, glucose tolerance, and lipid metabolism in animal models of these diseases. THPO has also been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects.
properties
IUPAC Name |
2-methyl-6-(thian-4-ylamino)heptan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H27NOS/c1-11(5-4-8-13(2,3)15)14-12-6-9-16-10-7-12/h11-12,14-15H,4-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLAGCVJMEFJZJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCC(C)(C)O)NC1CCSCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H27NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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